2-(2-Nitroprop-1-en-1-yl)thiophene

• Molecular Formula: C7H7NO2S
• Molecular Weight: 169.20 g/mol
• IUPAC Name: 2-(2-nitroprop-1-enyl)thiophene
• InChI: InChI=1S/C7H7NO2S/c1-6(8(9)10)5-7-3-2-4-11-7/h2-5H,1H3
• InChI Key: HMPLFCAOIJOKGX-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC1=CC=CS1)[N+](=O)[O-]

Description

2-(2-Nitroprop-1-en-1-yl)thiophene is a useful research compound. Its molecular formula is C7H7NO2S and its molecular weight is 169.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5.0 g (44.6 mmol) 3-formylthiophene are dissolved together with 8.9 ml (124.8 mmol) nitroethane, 5.3 ml (53.5 mmol) butylamine in 25.1 ml glacial acetic acid (454.7 mmol) and heated to 80° C. After two hours the mixture is cooled and the precipitate formed is suction filtered and washed with copious amounts of water. The crude product thus obtained is dissolved in ethyl acetate, dried on sodium sulphate and evaporated down i. vac.